3-Bromo-2-chlorobenzonitrile
Overview
Description
Molecular Structure Analysis
The molecular weight of 3-Bromo-2-chlorobenzonitrile is 216.46 . The InChI code is 1S/C7H3BrClN/c8-6-3-1-2-5 (4-10)7 (6)9/h1-3H .Physical And Chemical Properties Analysis
3-Bromo-2-chlorobenzonitrile is a solid at room temperature . It is insoluble in water but soluble in organic solvents like ethanol, methanol, and acetone.Scientific Research Applications
Application in Chemical Synthesis
- Summary of the Application : 3-Bromo-2-chlorobenzonitrile is used as a reagent in the synthesis of various organic compounds .
- Methods of Application or Experimental Procedures : While the specific methods of application can vary depending on the desired product, one example involves the use of 3-Bromo-2-chlorobenzonitrile in the one-step selective synthesis of 2-chlorobenzonitrile from 2-chlorotoluene via ammoxidation . This process involves the use of V2O5/Al2O3 catalysts, which are prepared by a wet impregnation method and employed in a fixed bed reactor at atmospheric pressure .
- Results or Outcomes : The characterization results revealed that the addition of V2O5 to Al2O3 amplified the crystallinity of alumina and also resulted in the formation of an interactive species i.e. AlVO4 . A 10 wt% V2O5/Al2O3 catalyst was found to be the best and the high selectivity for 2-CBN was presumably due to the formation of the isolated surface and polymeric tetrahedral vanadia species along with aluminum vanadate species .
Safety And Hazards
properties
IUPAC Name |
3-bromo-2-chlorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClN/c8-6-3-1-2-5(4-10)7(6)9/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKSXVQHWKWTNPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40647776 |
Source
|
| Record name | 3-Bromo-2-chlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40647776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-chlorobenzonitrile | |
CAS RN |
914250-82-1 |
Source
|
| Record name | 3-Bromo-2-chlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40647776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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